Cas no 741709-57-9 (ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate)

Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate is a boronic ester derivative widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its pyridine-2-carboxylate moiety enhances reactivity and selectivity in forming biaryl structures, while the ethyl ester group improves solubility in organic solvents. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group offers stability under ambient conditions, facilitating handling and storage. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise C-C bond formation is critical. Its compatibility with diverse reaction conditions and functional groups makes it a versatile building block for constructing complex heterocyclic frameworks.
ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate structure
741709-57-9 structure
Product Name:ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
CAS No:741709-57-9
MF:C14H20BNO4
MW:277.12390422821
MDL:MFCD12923436
CID:1031230
PubChem ID:9970710
Update Time:2025-06-07

ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
    • Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolite
    • ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinecarboxylic acid ethyl ester
    • RL04807
    • SB21524
    • AK132773
    • AX8253696
    • 6-(Ethoxycarbonyl)pyridine-3-boronic acid pinacol ester
    • ethyl 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)picolinate
    • C76370
    • J-521063
    • AKOS016845283
    • SY286779
    • MFCD12923436
    • 741709-57-9
    • Ethyl5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
    • Z2044750681
    • ethyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
    • Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinecarboxylate
    • EN300-23999259
    • DS-7100
    • DTXSID00433495
    • Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinecarboxylate; Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
    • DB-101108
    • MDL： MFCD12923436
    • Inchi： 1S/C14H20BNO4/c1-6-18-12(17)11-8-7-10(9-16-11)15-19-13(2,3)14(4,5)20-15/h7-9H,6H2,1-5H3
    • InChI Key： LARSIMPPYZOXGK-UHFFFAOYSA-N
    • SMILES： O1B(C2C=NC(C(=O)OCC)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 277.1485383g/mol
  • Monoisotopic Mass: 277.1485383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.6

ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IK370-100mg
ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
 741709-57-9 97%
100mg
 454CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IK370-1g
ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
 741709-57-9 97%
1g
 1350.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IK370-250mg
ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
 741709-57-9 97%
250mg
 889CNY 2021-05-08
Chemenu
CM134027-100mg
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
 741709-57-9 97%
100mg
 $59 2021-08-05
Chemenu
CM134027-250mg
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
 741709-57-9 97%
250mg
 $109 2021-08-05
Chemenu
CM134027-1g
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
 741709-57-9 97%
1g
 $276 2021-08-05
Chemenu
CM134027-5g
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
 741709-57-9 97%
5g
 $860 2021-08-05
Chemenu
CM134027-10g
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
 741709-57-9 97%
10g
 $1462 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IK370-200mg
ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
 741709-57-9 97%
200mg
 336.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IK370-50mg
ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
 741709-57-9 97%
50mg
 121.0CNY 2021-07-10

ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Related Literature

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